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Compound Focus: Mangiferolic acid

CAS No.: 4184-34-3

Cat. No.: S1812955

Chemical Profiles at a Glance

The table below summarizes the basic chemical and biological information available for both compounds.

Feature Mangiferin Mangiferolic Acid
Chemical Class Xanthonoid (C-glucosylxanthone) [1] [2] Triterpene [3]
Molecular Formula C19H18011 [1] [4] C30H4s0s3 [5]
Primary Biological Antioxidant, anti-inflammatory, anticancer, Information missing from
Activities antidiabetic, antimicrobial, neuroprotective [6] [7] search results*

[4]
Key Mechanisms of  Inhibition of NF-kB, PI3K/Akt; modulation of Information missing from
Action apoptosis & cell cycle; MMP suppression [1] [4] search results*

Reported Solubility 0.111 - 0.38 mg/mL (poor aqueous solubility) [1] [2]  Information missing from
search results*

Reported < 2% (low) [2] Information missing from
Bioavailability search results*
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\Note: Mangiferolic acid is identified as a constituent of Mangifera indica [3], but specific data on its

biological activity and properties are not available in the current search results.*

Mangiferin's Anticancer Mechanisms of Action

Extensive research has been conducted on mangiferin's anticancer properties, which are mediated through
the modulation of multiple cellular signaling pathways. The diagram below synthesizes the key mechanisms

evidenced across numerous studies.

Key Anticancer Mechanisms of Mangiferin
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Experimental Evidence for Mangiferin

The following table summarizes key experimental findings that underpin the mechanisms outlined above.

Cancer . . -

Type Cell Line | Model Key Experimental Findings Reference

Gastric AGS (human gastric Downregulated COX-2 & iNOS; reduced [4]
adenocarcinoma) IL-1(, IL-8; deactivated NF-kB p65.
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Cancer
Cell Line | Model

Type

Blood HL-60 (human promyelocytic
leukemia)

Lung A549 (human lung carcinoma)

Prostate PC3 (human prostate cancer),
LNCaP

Breast MDA-MB-231 (human triple-
negative breast cancer)

Multi- In vitro & in vivo models
Cancer

Key Experimental Findings

Induced cell cycle arrest at G2/M phase;
dose-dependent increase in Nrf2 protein.

Increased proportion of cells arrested in
sub-G1 phase.

Increased apoptosis; suppressed TNF-a-
induced MMP-9 expression and invasion.

Negatively regulated MMP-7 and MMP-9;
inhibited EMT.

Synergistic effects with conventional
anticancer drugs, enhancing their efficacy.

How to Proceed with the Comparison

Reference

[4]

[4]

[4]

[4]

[4]

Given the data gap for mangiferolic acid, here are suggested steps to build a more complete guide:

¢ Refine Your Literature Search: Use specialized scientific databases like SciFinder, Reaxys, or

PubMed to conduct a targeted search specifically for "mangiferolic acid" and its known biological

activities.

e Explore Triterpene Pharmacology: Since mangiferolic acid is a triterpene, researching the general
biological properties of this chemical class (e.g., anti-inflammatory, antimicrobial, or cytotoxic activities

common to many triterpenes) may provide a theoretical basis for comparison.
e Consider Phytochemical Analysis: If mangiferolic acid is a relevant comparator for your work,

investigating protocols for its isolation and quantification from plant material, similar to the HPLC
methods established for mangiferin [3], could be a valuable direction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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